Cas no 501423-63-8 (1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-
• CAS No: 501423-63-8
• MF: C₁₇H₁₁BrCl₂N₂O₂
• MW: 426.091441392899
• MDL: MFCD31803507
• CID: 365686
• PubChem ID: 10717301
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-
• D85554
• TVRSNSCHIMCOPX-UHFFFAOYSA-N
• 501423-63-8
• AS-73679
• SCHEMBL2120721
• AKOS037647441
• 5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid
• 5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methylpyrazole-3-carboxylic acid

• MDL： MFCD31803507
• Inchi： 1S/C17H11BrCl2N2O2/c1-9-15(17(23)24)21-22(14-7-6-12(19)8-13(14)20)16(9)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,23,24)
• InChI Key： TVRSNSCHIMCOPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C)C(C(=O)O)=NN1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 423.93823
• Monoisotopic Mass: 423.93810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12